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This guide provides a comprehensive comparison of antimony leaching from textiles treated
with sodium antimonate (NaSbOs) and other flame retardant alternatives. The following
sections detail the quantitative data on antimony release, experimental protocols for analysis,
and a comparative look at different flame retardant technologies. This information is crucial for
assessing the safety and environmental impact of textiles across various applications, including
those in the pharmaceutical and medical fields.

Comparison of Antimony Leaching from Textiles

Antimony compounds are frequently used as flame retardants in textiles, often in synergy with
halogenated compounds. However, concerns about the potential for antimony to leach from
these textiles and pose health risks have led to increased scrutiny. This section compares the
leaching of antimony from textiles treated with different antimony compounds and non-
antimony alternatives.

Antimony-Based Flame Retardants

The most common antimony compounds used in textiles are antimony trioxide (Sb20s) and
sodium antimonate (NaSbOs). While specific quantitative data on the leaching of sodium
antimonate from textiles is limited in publicly available research, studies on antimony trioxide
and antimony tetroxide (Sb20a4) provide valuable insights into the leaching behavior of
antimony-based flame retardants.
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A study on modacrylic fibers compared the elution of antimony from fibers treated with Sb20s
and Sb20a4. The results, summarized in the table below, indicate that under acidic and alkaline
conditions, the amount of antimony leached from fibers containing Sb204 was lower than from
those with Sb20s. This suggests that the form of antimony oxide can influence its leachability.

Table 1: Comparison of Antimony Elution from Modacrylic Fibers[1]

. Eluted Antimony in  Eluted Antimony in
Antimony Content

Flame Retardant L Acid Solution (pH Alkaline Solution

in Fiber (wt%)

1.2) (ngl9) (pH 8.0) (nglg)

Antimony Trioxide

2.0 0.83 +0.03 0.51 +0.02
(Sbh2053)
Antimony Tetroxide

2.0 0.75+0.02 0.46 £ 0.01

(Sb204)

Data from a study on poly(acrylonitrile-co-vinylidene chloride) fibers.[1]

In polyester textiles, antimony trioxide is also used as a catalyst in the manufacturing process,
leading to its presence in the final product. Studies on antimony release from polyester fabrics
into artificial sweat solutions show that between 0.05% and 2% of the total antimony can be
mobilized.[2][3][4] The amount of leached antimony is influenced by factors such as
temperature, pH, and contact time.[2][3][4]

Non-Antimony Flame Retardant Alternatives

Concerns over antimony toxicity have driven the development of non-antimony flame
retardants. The primary alternatives include phosphorus-based and zirconium-based
compounds.

e Phosphorus-Based Flame Retardants: These compounds can be applied to textiles as a
back-coating or integrated into the fiber polymer.[5] They are known to be effective in
reducing flammability, particularly in cotton and polyester blends.[6][7][8] However, the
leaching of phosphorus-based flame retardants can also occur, and their durability to
washing is a key consideration.[9][10] Specific quantitative data on the leaching of various
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commercial phosphorus-based flame retardants from textiles is often proprietary and not
readily available in public literature.

e Zirconium-Based Flame Retardants: Zirconium compounds are another alternative to
antimony-based systems.[11] They are typically applied as a coating to the textile.
Information on the leaching of zirconium from treated textiles is not extensively documented
in the reviewed literature.

Experimental Protocols for Antimony Leaching
Analysis

Standardized methods are essential for the quantitative analysis of antimony leaching from
textiles to ensure comparability of data. The most commonly cited protocols are 1ISO 105-E04
and EN 1811, which simulate contact with human sweat.

Artificial Sweat Leaching Test (Based on ISO 105-E04
and EN 1811)

This protocol is designed to determine the amount of a substance that leaches from a textile
when it comes into contact with a solution simulating human sweat.

Materials and Reagents:

Artificial sweat solution (e.g., as defined in ISO 105-E04 or EN 1811)[3][12]

Textile sample of a defined size

Incubator or water bath capable of maintaining a constant temperature (e.g., 37°C)

Shaker or agitator

Filtration apparatus (e.g., 0.45 um filter)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectrometry (AAS) for antimony quantification.

Procedure:
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+ Atextile sample of a known weight and surface area is immersed in a specific volume of the
artificial sweat solution.

¢ The container is sealed and placed in an incubator at a controlled temperature (e.g., 37°C)
for a defined period (e.g., 24 hours).[2][3][4]

* The sample is agitated continuously or intermittently during the incubation period.
 After incubation, the solution (leachate) is separated from the textile sample.
e The leachate is filtered to remove any suspended particles or fibers.

¢ The concentration of antimony in the filtered leachate is determined using a sensitive
analytical technique such as ICP-MS or AAS.

The following diagram illustrates the general workflow for a textile leaching experiment.

Sample Preparation

Textile Sample Artificial Sweat Solution

Leaching Process

Incubation at 37°C for 24h with Agitation

Filtration of Leachate

'

Antimony Quantification (ICP-MS/AAS)
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Experimental workflow for antimony leaching analysis.

Signaling Pathways and Logical Relationships

The leaching of antimony from textiles is a physical-chemical process governed by several
factors. The following diagram illustrates the key relationships influencing the migration of
antimony from the textile matrix to the surrounding environment.

Textile Properties

Textile Structure

Fiber Type
(e.g., Polyester, Modacrylic)

Flame Retardant Type
(e.g., NaSbO3, Sh203) Out(vome

Antimony Leaching

A A

Contact Time

pH of Solution

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b085099?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Factors influencing antimony leaching from textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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